Methyl 2-(4-chloro-3-(trifluoromethyl)phenyl)acetate
Overview
Description
“Methyl 2-(4-chloro-3-(trifluoromethyl)phenyl)acetate” is a chemical compound with the empirical formula C10H9F3O2 . It has a molecular weight of 218.17 . This compound is typically available in solid form .
Molecular Structure Analysis
The molecular structure of “Methyl 2-(4-chloro-3-(trifluoromethyl)phenyl)acetate” can be represented by the SMILES stringO=C(OC)CC1=CC(C(F)(F)F)=CC=C1 . This indicates that the compound contains a trifluoromethyl group attached to a phenyl ring, which is further connected to an acetate group via a methylene bridge . Physical And Chemical Properties Analysis
“Methyl 2-(4-chloro-3-(trifluoromethyl)phenyl)acetate” is a solid compound . Its molecular weight is 218.17 . The compound’s exact physical and chemical properties, such as melting point, boiling point, and solubility, are not specified in the available resources.Scientific Research Applications
Pharmaceutical Applications
“Methyl 2-(4-chloro-3-(trifluoromethyl)phenyl)acetate” is a key component in several pharmaceutical drugs . The trifluoromethyl group in the compound contributes to the pharmacological activities of these drugs . For instance, it has been used in the synthesis of analgesic drugs .
Agrochemical Applications
This compound and its derivatives have found significant use in the agrochemical industry . Trifluoromethylpyridines (TFMP), which can be derived from this compound, are used in the protection of crops from pests . Over 20 new TFMP-containing agrochemicals have acquired ISO common names .
Treatment of Hyper-proliferative Disorders
The compound has been described for treating hyper-proliferative disorders such as cancers, tumors, lymphomas, sarcomas, and leukemias . This highlights its potential in the field of oncology.
Synthesis of Fluorinated Organic Compounds
“Methyl 2-(4-chloro-3-(trifluoromethyl)phenyl)acetate” is used in the synthesis of fluorinated organic compounds . These compounds have numerous applications in the agrochemical, pharmaceutical, and functional materials fields .
Development of New Drug Molecules
The compound is used in the development of new drug molecules . The unique properties of the trifluoromethyl group contribute to the development of new chemical entities .
Veterinary Applications
Trifluoromethylpyridines (TFMP), derived from this compound, are also used in the veterinary industry . This shows the compound’s versatility across different fields.
Future Directions
Trifluoromethyl-containing compounds, such as “Methyl 2-(4-chloro-3-(trifluoromethyl)phenyl)acetate”, have significant potential in various fields, including pharmaceuticals and agrochemicals . The unique properties of the trifluoromethyl group make these compounds an important area of research, and it is expected that many novel applications will be discovered in the future .
Mechanism of Action
Target of Action
Compounds with similar structures have been known to target various receptors and enzymes, influencing their activity .
Mode of Action
It’s worth noting that similar compounds have been used in suzuki–miyaura (sm) cross-coupling reactions, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . In such reactions, the compound may interact with its targets, leading to changes in their structure and function .
Biochemical Pathways
It’s known that similar compounds play a role in various chemical reactions, including suzuki–miyaura coupling , which could potentially affect multiple biochemical pathways.
Result of Action
Similar compounds have been known to cause changes at the molecular and cellular level, influencing various biological processes .
properties
IUPAC Name |
methyl 2-[4-chloro-3-(trifluoromethyl)phenyl]acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClF3O2/c1-16-9(15)5-6-2-3-8(11)7(4-6)10(12,13)14/h2-4H,5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UILOVTWHASLNGP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=CC(=C(C=C1)Cl)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClF3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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